10.1039/C1JM10487J | Multifunctional nanovectors based on magnetic nanoparticles coupled with biological vesicles or synthetic liposomes

Multifunctional nanovectors based on magnetic nanoparticles coupled with biological vesicles or synthetic liposomes

Journal of Materials Chemistry Pub Date: 2011-08-01 DOI: 10.1039/C1JM10487J

Abstract

The combination of synthetic liposomes or cell-derived biological vesicles with magnetic nanoparticles creates multifunctional nanovectors with promising potential for diagnosis and therapy. First, the magnetic properties exported from the nanoparticles to the vesicles make them efficient tracers for Magnetic Resonance Imaging and mediators for therapeutic magnetic hyperthermia. Second, the vesicles are magnetic and can be manipulated by an external magnet. This ‘action at a distance’, opens up many applications involving the induced magnetic mobility, from magnetically promoted cell internalisation to magnetic targeting in vivo. Finally, due to their vesicular structure enabling drug encapsulation, the magnetic vesicles are considered as drug delivery systems.

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Journal Name：Journal of Materials Chemistry

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